Cas no 1468756-11-7 (tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate
• CAS No: 1468756-11-7
• MF: C₉H₁₉NO₄S
• MW: 237.316461801529
• CID: 4601453
• PubChem ID: 65142621
• Update Time: 2025-06-11

tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate
• Carbamic acid, N-[1-methyl-2-(methylsulfonyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H19NO4S/c1-7(6-15(5,12)13)10-8(11)14-9(2,3)4/h7H,6H2,1-5H3,(H,10,11)
• InChI Key： ZQSMVAHUIPRGBQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)CS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate

tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate (CAS No. 1468756-11-7): A Comprehensive Overview

tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate (CAS No. 1468756-11-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Sar-Ome, is a protected amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents.

The structure of tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a methanesulfonyl-substituted propan-2-yl group. This unique structural arrangement confers several advantageous properties, including enhanced stability and reactivity, making it an ideal building block for complex molecule synthesis.

In recent years, tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

Recent research has highlighted the importance of tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate in the development of novel inhibitors for specific enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The tert-butyl group provides steric protection, while the methanesulfonyl moiety enhances the compound's binding affinity to target proteins.

Another significant application of tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate is in the field of peptide synthesis. The Boc (tert-butyloxycarbonyl) protecting group is widely used to control the reactivity of amino groups during peptide coupling reactions. This protecting group can be easily removed under mild acidic conditions, allowing for sequential addition of amino acids to form complex peptide chains. The methanesulfonyl group further enhances the solubility and stability of the intermediate compounds, facilitating their use in solid-phase peptide synthesis (SPPS).

The versatility of tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a prodrug strategy in drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By incorporating tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate into prodrug designs, researchers aim to improve the pharmacokinetic properties and reduce side effects associated with certain therapeutic agents.

In addition to its pharmaceutical applications, tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate has found utility in other areas of chemical research. For example, it has been used as a starting material for the synthesis of chiral catalysts and ligands, which are essential components in asymmetric synthesis reactions. These catalysts enable the selective formation of enantiomerically pure compounds, which are crucial for many pharmaceutical and fine chemical products.

The safety profile of tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, tert-butyl N-(1-methanesulfonylpropan-2-yl)carbamate (CAS No. 1468756-11-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working on the development of new drugs and bioactive molecules. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the field.